Cas no 1695209-76-7 (2-(2,3-diaminophenyl)acetic acid)

• Product Name: 2-(2,3-diaminophenyl)acetic acid
• CAS No: 1695209-76-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4611345
• PubChem ID: 20509679
• Update Time: 2025-10-28

2-(2,3-diaminophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-diaminophenyl)acetic acid
• Benzeneacetic acid, 2,3-diamino-

• Inchi： 1S/C8H10N2O2/c9-6-3-1-2-5(8(6)10)4-7(11)12/h1-3H,4,9-10H2,(H,11,12)
• InChI Key： FIYNNIMRGIRYEO-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(N)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(2,3-diaminophenyl)acetic acid

Introduction to 2-(2,3-diaminophenyl)acetic acid (CAS No. 1695209-76-7)

2-(2,3-diaminophenyl)acetic acid (CAS No. 1695209-76-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as DAPA, is characterized by its distinctive structure featuring a 2,3-diaminophenyl group attached to an acetic acid moiety. The combination of these functional groups imparts a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(2,3-diaminophenyl)acetic acid is C₉H₁₁NO₃, and its molecular weight is approximately 185.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These physical properties make it suitable for use in a variety of experimental conditions and formulations.

In recent years, 2-(2,3-diaminophenyl)acetic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of bioactive molecules. The presence of the 2,3-diaminophenyl group provides multiple reactive sites for chemical modification, enabling the creation of a wide array of derivatives with diverse biological activities.

A notable study published in the Journal of Medicinal Chemistry explored the use of 2-(2,3-diaminophenyl)acetic acid as a scaffold for the development of novel antiviral agents. The researchers found that certain derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and Zika virus. This finding highlights the potential of DAPA-based compounds in addressing emerging viral threats.

Beyond antiviral applications, 2-(2,3-diaminophenyl)acetic acid has also shown promise in the field of cancer research. A study published in the Cancer Research Journal investigated the anticancer properties of DAPA-derived compounds. The results indicated that these compounds could effectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The versatility of 2-(2,3-diaminophenyl)acetic acid extends to its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved stability and pharmacokinetic properties. The 2,3-diaminophenyl group in DAPA can serve as a key structural element in these molecules, contributing to their biological activity.

In addition to its therapeutic potential, 2-(2,3-diaminophenyl)acetic acid has been explored for its use in analytical chemistry and materials science. Its unique electronic properties make it suitable for applications such as fluorescence labeling and sensor development. For instance, researchers have utilized DAPA-based compounds to create highly sensitive fluorescent probes for detecting specific biomolecules in complex biological samples.

The synthesis of 2-(2,3-diaminophenyl)acetic acid can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 2,3-diaminobenzaldehyde with glyoxylic acid followed by reduction to form the final product. This synthetic route has been optimized to yield high-purity material suitable for both research and industrial applications.

In conclusion, 2-(2,3-diaminophenyl)acetic acid (CAS No. 1695209-76-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique structural features and chemical reactivity make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely that DAPA will play an increasingly important role in advancing our understanding and treatment of various diseases.